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Introduction
Organic solar cells (OSCs) offer a promising avenue for renewable energy due to their potential

for low-cost, flexible, and large-area fabrication. Ternary blend OSCs, which incorporate a third

component into the standard binary donor-acceptor active layer, have emerged as a highly

effective strategy to enhance power conversion efficiency (PCE).[1][2] This approach can

broaden the absorption spectrum, optimize the active layer morphology, and improve charge

transport properties.[3][4]

This document provides detailed application notes and protocols for the fabrication and

characterization of ternary blend organic solar cells using the polymer donor PBDTTT-EFT
(also known as PCE10). PBDTTT-EFT is a low-bandgap polymer widely used in high-efficiency

OSCs.[5] The protocols outlined here focus on a conventional device architecture using

PC71BM as the electron acceptor and an additional polymer as the third component to create a

cascade energy level system.
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Materials and System Components
The performance of ternary solar cells is highly dependent on the energy level alignment of the

three components. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied

Molecular Orbital (LUMO) levels dictate the potential for efficient charge transfer or energy

transfer.[6][7] An ideal ternary system often creates a cascade or parallel linkage for charge

transfer, which can reduce recombination and improve charge extraction.[3]

Table 1: Key Materials and their Energy Levels

Material Role Material Name HOMO (eV) LUMO (eV)

Primary Donor PBDTTT-EFT ~ -5.3 ~ -3.6

Acceptor PC71BM ~ -6.1 ~ -3.9

Second Donor PCDTBT ~ -5.5 ~ -3.6

Note: HOMO/LUMO values are approximate and can vary based on measurement techniques

and film processing conditions.

The diagram below illustrates the cascade energy alignment that facilitates efficient hole

transfer from the acceptor to the primary donor via the second donor.
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Substrate Preparation

Layer Deposition (Spin Coating)

Finalization & Encapsulation

ITO Substrate Cleaning
(Detergent, DI Water, Solvents)

UV-Ozone Treatment

Hole Transport Layer (HTL)
(e.g., PEDOT:PSS)

Anneal HTL

Active Layer Deposition
(PBDTTT-EFT:D2:PC71BM)

Solvent Anneal / Thermal Anneal

Cathode Deposition
(e.g., Ca/Al via Thermal Evaporation)

Device Encapsulation
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Performance Metrics

Fabricated Device

J-V Measurement
(AM 1.5G, 100 mW/cm²)

EQE Measurement
Morphology Analysis

(AFM, TEM)

PCE Voc JscFF

Validate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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